Cas no 59685-95-9 (5-Heptenoic acid,7-[2-[4-(4-chlorophenoxy)-3-hydroxy-1-butenyl]-3,5-dihydroxycyclopentyl]-)

• Product Name: 5-Heptenoic acid,7-[2-[4-(4-chlorophenoxy)-3-hydroxy-1-butenyl]-3,5-dihydroxycyclopentyl]-
• CAS No: 59685-95-9
• MF: C₂₂H₂₉ClO₆
• MW: 424.915066480637
• CID: 337572
• Update Time: 2024-01-28

5-Heptenoic acid,7-[2-[4-(4-chlorophenoxy)-3-hydroxy-1-butenyl]-3,5-dihydroxycyclopentyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Heptenoic acid,7-[2-[4-(4-chlorophenoxy)-3-hydroxy-1-butenyl]-3,5-dihydroxycyclopentyl]-
• 5-Heptenoic acid, 7-[2-[4-(4-chlorophenoxy)-3-hydroxy-1-buten-1-yl]-3,5-dihydroxycyclopentyl]-

• Inchi： 1S/C22H29ClO6/c23-15-7-10-17(11-8-15)29-14-16(24)9-12-19-18(20(25)13-21(19)26)5-3-1-2-4-6-22(27)28/h1,3,7-12,16,18-21,24-26H,2,4-6,13-14H2,(H,27,28)
• InChI Key： KOHCCDGLRADGFP-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCC=CCC1C(O)CC(O)C1C=CC(O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 424.16537

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• Boiling Point: 628.0±55.0 °C(Predicted)
• PSA: 107.22
• pka: 4.79±0.10(Predicted)